Deferiprone 3-O-beta-D-Glucuronide
Deferiprone 3-O-beta-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
141675-48-1
VCID:
VC0185942
InChI:
InChI=1S/C13H17NO8/c1-5-10(6(15)3-4-14(5)2)21-13-9(18)7(16)8(17)11(22-13)12(19)20/h3-4,7-9,11,13,16-18H,1-2H3,(H,19,20)/t7-,8-,9+,11-,13+/m0/s1
SMILES:
CC1=C(C(=O)C=CN1C)OC2C(C(C(C(O2)C(=O)O)O)O)O
Molecular Formula:
C13H17NO8
Molecular Weight:
315.28 g/mol
Deferiprone 3-O-beta-D-Glucuronide
CAS No.: 141675-48-1
Main Products
VCID: VC0185942
Molecular Formula: C13H17NO8
Molecular Weight: 315.28 g/mol
| CAS No. | 141675-48-1 |
|---|---|
| Product Name | Deferiprone 3-O-beta-D-Glucuronide |
| Molecular Formula | C13H17NO8 |
| Molecular Weight | 315.28 g/mol |
| IUPAC Name | (2S,3S,4S,5R,6S)-6-(1,2-dimethyl-4-oxopyridin-3-yl)oxy-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C13H17NO8/c1-5-10(6(15)3-4-14(5)2)21-13-9(18)7(16)8(17)11(22-13)12(19)20/h3-4,7-9,11,13,16-18H,1-2H3,(H,19,20)/t7-,8-,9+,11-,13+/m0/s1 |
| Standard InChIKey | VOJFZOAEFOZFIL-JDQAZDLZSA-N |
| Isomeric SMILES | CC1=C(C(=O)C=CN1C)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O |
| SMILES | CC1=C(C(=O)C=CN1C)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| Canonical SMILES | CC1=C(C(=O)C=CN1C)OC2C(C(C(C(O2)C(=O)O)O)O)O |
| PubChem Compound | 10064278 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume